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Compound of Interest

Compound Name: 6-Methylisobenzofuran-1(3H)-one

Cat. No.: B1348246

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Methylisobenzofuran-1(3H)-one, with the CAS number 72985-23-0, is a member of the
isobenzofuran-1(3H)-one (also known as phthalide) class of compounds. This structural motif is
a common feature in a variety of natural and synthetic molecules that exhibit a broad spectrum
of biological activities. While specific research on 6-Methylisobenzofuran-1(3H)-one is limited,
the broader family of isobenzofuranones has garnered significant attention in medicinal
chemistry. This guide provides a comprehensive overview of the known information regarding
this compound, its synthesis, and the biological activities associated with its structural class,
offering valuable insights for researchers in drug discovery and development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 6-Methylisobenzofuran-1(3H)-one
is presented in Table 1.
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Property Value

CAS Number 72985-23-0

Molecular Formula CoHsO2

Molecular Weight 148.16 g/mol

IUPAC Name 6-methyl-2-benzofuran-1(3H)-one
Synonyms 6-Methylphthalide

Physical Appearance Not specified in available literature
Solubility Not specified in available literature
Melting Point Not specified in available literature
Boiling Point Not specified in available literature

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 6-Methylisobenzofuran-
1(3H)-one is not readily available in the reviewed literature, general synthetic strategies for the
isobenzofuran-1(3H)-one core are well-established. These methods can likely be adapted for
the preparation of the 6-methyl derivative.

General Synthetic Approaches

Several synthetic routes are commonly employed for the construction of the isobenzofuran-
1(3H)-one scaffold. A prevalent method involves the reduction of the corresponding phthalic
anhydride or phthalimide derivative. Another approach utilizes the cyclization of 2-halobenzoic
acids or their esters.

One documented synthesis for a related compound, 6-methoxyisobenzofuran-1(3H)-one,
involved a palladium-catalyzed reaction.[1] This suggests that similar cross-coupling strategies
could be a viable route for the synthesis of 6-Methylisobenzofuran-1(3H)-one.

A general synthetic workflow for isobenzofuranone synthesis is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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